Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate

• IUPAC Name: ethyl (Z)-3-(2-carbamothioylhydrazinyl)-2-methylbut-2-enoate
• InChI: InChI=1S/C8H15N3O2S/c1-4-13-7(12)5(2)6(3)10-11-8(9)14/h10H,4H2,1-3H3,(H3,9,11,14)/b6-5-
• InChI Key: XMRBAUQGHBWXBW-WAYWQWQTSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)NNC(=S)N)C
• Isomeric SMILES: CCOC(=O)/C(=C(/C)\NNC(=S)N)/C
• Molecular Formula: C8H15N3O2S
• Molecular Weight: 217.29 g/mol
• CAS No.: 1274948-17-2

Description

Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate is an organic compound that features a complex structure with potential applications in various fields such as medicinal chemistry and organic synthesis. This compound is characterized by the presence of an ethyl ester group, a hydrazino group, and a thioxomethyl group, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate typically involves multi-step organic reactions. One common method starts with the preparation of the intermediate compounds, which are then combined under specific conditions to form the final product.

• Step 1: Synthesis of Intermediate Hydrazine Derivative

  Reactants: Hydrazine hydrate and an appropriate aldehyde or ketone.

  Conditions: The reaction is usually carried out in an aqueous or alcoholic medium at room temperature or slightly elevated temperatures.

• Step 2: Formation of Thioxomethyl Group

  Reactants: The hydrazine derivative from Step 1 and carbon disulfide.

  Conditions: The reaction is conducted in the presence of a base such as sodium hydroxide, typically at room temperature.

• Step 3: Esterification

  Reactants: The thioxomethyl hydrazine derivative and ethyl chloroformate.

  Conditions: The reaction is